2-Benzo[1,3]dioxol-5-ylmethyl-3-benzyl-succinic acid

• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol
• IUPAC Name: (2S,3S)-2-(1,3-benzodioxol-5-ylmethyl)-3-benzylbutanedioic acid
• InChI: InChI=1S/C19H18O6/c20-18(21)14(8-12-4-2-1-3-5-12)15(19(22)23)9-13-6-7-16-17(10-13)25-11-24-16/h1-7,10,14-15H,8-9,11H2,(H,20,21)(H,22,23)/t14-,15-/m0/s1
• InChI Key: ASEJDWRSZYAIOT-GJZGRUSLSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C[C@@H]([C@H](CC3=CC=CC=C3)C(=O)O)C(=O)O
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(C(CC3=CC=CC=C3)C(=O)O)C(=O)O

Description

2-Benzo[1,3]Dioxol-5-Ylmethyl-3-Benzyl-Succinic Acid is an organic compound belonging to the class of dibenzylbutane lignans . It has a molecular formula of C19H18O6 and a molecular weight of 342.34 g/mol . This compound is characterized by the presence of a benzodioxole ring and a benzyl group attached to a succinic acid backbone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Benzo[1,3]Dioxol-5-Ylmethyl-3-Benzyl-Succinic Acid typically involves the following steps:

Formation of Benzodioxole Ring: The benzodioxole ring can be synthesized by reacting catechol with formaldehyde in the presence of an acid catalyst.

Benzylation: The benzodioxole intermediate is then benzylated using benzyl chloride in the presence of a base such as sodium hydroxide.

Succinic Acid Formation: The final step involves the formation of the succinic acid backbone by reacting the benzylated benzodioxole with succinic anhydride in the presence of a catalyst such as pyridine.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Benzo[1,3]Dioxol-5-Ylmethyl-3-Benzyl-Succinic Acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl chloride in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

2-Benzo[1,3]Dioxol-5-Ylmethyl-3-Benzyl-Succinic Acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Benzo[1,3]Dioxol-5-Ylmethyl-3-Benzyl-Succinic Acid involves its interaction with specific molecular targets and pathways. It has been shown to inhibit certain enzymes, such as beta-lactamase, which is involved in antibiotic resistance . The compound may also interact with cellular receptors and signaling pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2,3-Bis-Benzo[1,3]Dioxol-5-Ylmethyl-Succinic Acid
• 1-Benzo[1,3]Dioxol-5-Ylmethyl-3-Benzyl-Succinic Acid

Uniqueness

2-Benzo[1,3]Dioxol-5-Ylmethyl-3-Benzyl-Succinic Acid is unique due to its specific structural features, including the presence of both a benzodioxole ring and a benzyl group attached to a succinic acid backbone . This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various scientific research applications .